Cas no 2090609-26-8 (2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol)

• Product Name: 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol
• CAS No: 2090609-26-8
• MF: C₁₁H₂₂N₂OS
• MW: 230.370181560516
• CID: 5042516
• Update Time: 2025-05-20

2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-thiomorpholinopiperidin-1-yl)ethan-1-ol
• 2-(4-thiomorpholin-4-ylpiperidin-1-yl)ethanol
• 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol

• Inchi： 1S/C11H22N2OS/c14-8-5-12-3-1-11(2-4-12)13-6-9-15-10-7-13/h11,14H,1-10H2
• InChI Key： ICNMQKIIGMPYJN-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1CCN(CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 52

Additional information on 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol

Introduction to 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol (CAS No. 2090609-26-8)

2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol (CAS No. 2090609-26-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and psychiatric disorders.

The molecular structure of 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol is composed of a thiomorpholine ring fused to a piperidine ring, with an ethanolic side chain. This combination of functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation. The thiomorpholine moiety, known for its sulfur-containing heterocyclic structure, contributes to the compound's lipophilicity and stability, while the piperidine ring enhances its binding affinity to certain receptors.

Recent studies have highlighted the potential of 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol in modulating neurotransmitter systems. Specifically, it has shown promising activity as a modulator of serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and schizophrenia. The compound's ability to interact with these receptors may offer new avenues for developing more effective and safer medications.

In preclinical studies, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for the successful translation of a compound from the laboratory to clinical trials. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, further supporting its potential for clinical development.

The therapeutic potential of 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol extends beyond its receptor modulating properties. Recent research has also explored its effects on cellular signaling pathways involved in neuroprotection and neuroregeneration. Studies have shown that the compound can activate signaling cascades that promote neuronal survival and repair, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of drug discovery and development, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol represents a valuable lead compound. Its unique structure and multifaceted biological activities make it an attractive target for optimization through medicinal chemistry approaches. Researchers are actively working on synthesizing analogs with enhanced potency and selectivity to further refine its therapeutic profile.

The ongoing research into 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol is part of a broader effort to identify and develop novel therapeutics for unmet medical needs. As our understanding of the compound's mechanisms of action continues to evolve, it is likely that new applications will emerge, potentially expanding its utility in various medical fields.

In conclusion, 2-(4-Thiomorpholinopiperidin-1-yl)ethan-1-ol (CAS No. 2090609-26-8) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research progresses, it is anticipated that this compound will contribute to the advancement of treatments for neurological and psychiatric disorders, offering hope to patients in need.